Cas no 97678-95-0 (5-(4-butylphenyl)-5-oxopentanoic Acid)

• Product Name: 5-(4-butylphenyl)-5-oxopentanoic Acid
• CAS No: 97678-95-0
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1991962
• PubChem ID: 2757312
• Update Time: 2025-06-11

5-(4-butylphenyl)-5-oxopentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-butylphenyl)-5-oxopentanoic Acid
• 5-(4-n-Butylphenyl)-5-oxovaleric acid
• AC1MBVKR
• 5-(4-(1-butyl)phenyl)-5-oxovaleric acid
• KB-196000
• AKOS009242248
• CS-0366924
• DTXSID30373830
• 97678-95-0
• 5-(4-n-Butylphenyl)-5-oxovalericacid

• MDL： MFCD02260957
• Inchi： 1S/C15H20O3/c1-2-3-5-12-8-10-13(11-9-12)14(16)6-4-7-15(17)18/h8-11H,2-7H2,1H3,(H,17,18)
• InChI Key： QUBYDYBBXCCCEA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCC)CCCC(=O)O

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.075
• Melting Point: 100-103°C
• Boiling Point: 433.3°C at 760 mmHg
• Flash Point: 230°C
• Refractive Index: 1.523
• PSA: 54.37000
• LogP: 3.46680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(4-butylphenyl)-5-oxopentanoic Acid

Recent Advances in the Study of 5-(4-butylphenyl)-5-oxopentanoic Acid (CAS: 97678-95-0)

The compound 5-(4-butylphenyl)-5-oxopentanoic Acid (CAS: 97678-95-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the optimization of synthetic routes for 5-(4-butylphenyl)-5-oxopentanoic Acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. This advancement not only improves the scalability of production but also reduces the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacological investigations have revealed that 5-(4-butylphenyl)-5-oxopentanoic Acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound effectively inhibits key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID) candidate. These findings were corroborated by a recent preclinical trial, where the compound demonstrated superior efficacy and reduced gastrointestinal side effects compared to traditional NSAIDs.

Furthermore, emerging research has explored the compound's potential in oncology. A 2024 study in Cancer Research highlighted its ability to modulate specific signaling pathways involved in tumor progression, particularly in breast and prostate cancer models. The compound's unique mechanism of action, which involves the inhibition of aberrant lipid metabolism in cancer cells, presents a new avenue for targeted cancer therapy.

In addition to its therapeutic applications, 5-(4-butylphenyl)-5-oxopentanoic Acid has shown promise as a chemical probe for studying metabolic disorders. Its structural similarity to endogenous fatty acid metabolites makes it a valuable tool for investigating lipid metabolism and related diseases. Recent work published in Nature Chemical Biology (2023) utilized this compound to elucidate novel aspects of peroxisome proliferator-activated receptor (PPAR) signaling, opening new possibilities for metabolic disease research.

As research progresses, the safety profile and pharmacokinetic properties of 5-(4-butylphenyl)-5-oxopentanoic Acid continue to be refined. Current data suggest favorable bioavailability and tissue distribution, with preliminary toxicology studies indicating an acceptable safety margin for therapeutic use. However, further clinical studies are needed to fully evaluate its potential and limitations in human applications.

The growing body of research on 5-(4-butylphenyl)-5-oxopentanoic Acid (CAS: 97678-95-0) underscores its multifaceted potential in pharmaceutical development. From its innovative synthesis methods to its diverse biological activities, this compound represents an exciting area of investigation at the intersection of chemistry and biology. Future studies will likely focus on structure-activity relationship optimization and the development of derivative compounds with enhanced therapeutic properties.